N,N-dimethyl-N'-[2-(4-morpholinyl)phenyl]thiourea

• IUPAC Name: 1,1-dimethyl-3-(2-morpholin-4-ylphenyl)thiourea
• InChI: InChI=1S/C13H19N3OS/c1-15(2)13(18)14-11-5-3-4-6-12(11)16-7-9-17-10-8-16/h3-6H,7-10H2,1-2H3,(H,14,18)
• InChI Key: OWOQFKKPHWXCKM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=S)NC1=CC=CC=C1N2CCOCC2
• Molecular Formula: C13H19N3OS
• Molecular Weight: 265.38 g/mol

Description

N,N-dimethyl-N'-[2-(4-morpholinyl)phenyl]thiourea, also known as DMTU, is a chemical compound that has been widely used in scientific research. DMTU is a potent antioxidant and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

N,N-dimethyl-N'-[2-(4-morpholinyl)phenyl]thiourea acts as a potent antioxidant by scavenging free radicals and inhibiting lipid peroxidation. It has been found to be more effective than other commonly used antioxidants, such as vitamin E and vitamin C. N,N-dimethyl-N'-[2-(4-morpholinyl)phenyl]thiourea also has the ability to chelate metal ions, which can contribute to oxidative stress.
Biochemical and Physiological Effects:
N,N-dimethyl-N'-[2-(4-morpholinyl)phenyl]thiourea has been found to have a variety of biochemical and physiological effects. It has been shown to improve mitochondrial function, reduce inflammation, and decrease apoptosis. N,N-dimethyl-N'-[2-(4-morpholinyl)phenyl]thiourea has also been found to have a protective effect on the cardiovascular system, including reducing blood pressure and improving endothelial function.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-N'-[2-(4-morpholinyl)phenyl]thiourea has several advantages for lab experiments. It is a stable compound that can be easily synthesized, and it has a high solubility in water. N,N-dimethyl-N'-[2-(4-morpholinyl)phenyl]thiourea is also relatively inexpensive compared to other antioxidants. However, there are some limitations to using N,N-dimethyl-N'-[2-(4-morpholinyl)phenyl]thiourea in lab experiments. It has a short half-life in vivo, which can make it difficult to study its long-term effects. Additionally, N,N-dimethyl-N'-[2-(4-morpholinyl)phenyl]thiourea has been found to have some toxicity at high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N,N-dimethyl-N'-[2-(4-morpholinyl)phenyl]thiourea. One area of interest is the role of N,N-dimethyl-N'-[2-(4-morpholinyl)phenyl]thiourea in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the potential use of N,N-dimethyl-N'-[2-(4-morpholinyl)phenyl]thiourea as a therapeutic agent for cardiovascular disease. Additionally, there is a need for further research on the long-term effects and toxicity of N,N-dimethyl-N'-[2-(4-morpholinyl)phenyl]thiourea.

Synthesis Methods

N,N-dimethyl-N'-[2-(4-morpholinyl)phenyl]thiourea can be synthesized by reacting 4-morpholinylphenylisothiocyanate with dimethylamine. The reaction takes place in anhydrous ethanol, and the product is obtained by filtration and recrystallization.

Scientific Research Applications

N,N-dimethyl-N'-[2-(4-morpholinyl)phenyl]thiourea has been extensively used in scientific research, particularly in the field of oxidative stress. It has been found to have a protective effect against oxidative damage in a variety of cell types, including neurons, endothelial cells, and cardiomyocytes. N,N-dimethyl-N'-[2-(4-morpholinyl)phenyl]thiourea has also been used to study the role of oxidative stress in various diseases, such as Alzheimer's disease, Parkinson's disease, and cardiovascular disease.